Cas no 10513-98-1 (1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis-)

1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis- structure
10513-98-1 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis-
CAS No:10513-98-1
MF:C22H20N2O4
MW:376.405205726624
CID:231078
PubChem ID:253682
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis-
    • 1,6-Bis-phthalimido-hexan
    • HMS3094M09
    • N,N'-Hexamethylen-diphthalimid
    • N,N'-Hexandiyl-bis-phthalimid
    • N,N'-hexane-1,6-diyl-bis-phthalimide
    • N,N'-hexanediyl-bis-phthalimide
    • DTXSID50291628
    • NSC 76816
    • NCIOpen2_008386
    • NSC-76816
    • CHEMBL1883141
    • SCHEMBL2604742
    • AKOS003422108
    • 10513-98-1
    • MLS002694002
    • SMR001559936
    • NSC76816
    • 1,6-bis(phthalimido)hexane
    • Inchi: 1S/C22H20N2O4/c25-19-15-9-3-4-10-16(15)20(26)23(19)13-7-1-2-8-14-24-21(27)17-11-5-6-12-18(17)22(24)28/h3-6,9-12H,1-2,7-8,13-14H2
    • InChI Key: MJYXMZHGVMGKLG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CCCCCCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

  • Exact Mass: 376.14200
  • Monoisotopic Mass: 376.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Density: 1.321
  • Boiling Point: 552.7°Cat760mmHg
  • Flash Point: 247.2°C
  • Refractive Index: 1.628
  • PSA: 74.76000
  • LogP: 3.01500

1H-Isoindole-1,3(2H)-dione,2,2'-(1,6-hexanediyl)bis- Production Method

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